Cas no 25076-57-7 (Quinoline,8-methyl-4-nitro-)

• Product Name: Quinoline,8-methyl-4-nitro-
• CAS No: 25076-57-7
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 279747
• PubChem ID: 146978
• Update Time: 2025-04-19

Quinoline,8-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline,8-methyl-4-nitro-
• 8-methyl-4-nitroquinoline
• 25076-57-7
• DTXSID00179765
• Quinoline, 8-methyl-4-nitro-

• Inchi： 1S/C10H8N2O2/c1-7-3-2-4-8-9(12(13)14)5-6-11-10(7)8/h2-6H,1H3
• InChI Key： XHZSUEQELHNDCW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN=C2C(C)=CC=CC2=1)=O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03